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Compound of Interest

Compound Name:
3-Methylisoxazole-5-carbonyl

chloride

Cat. No.: B1316498 Get Quote

Disclaimer: 3-Methylisoxazole-5-carbonyl chloride (CAS No. 49783-72-4) is a reactive

chemical for laboratory use.[1] Due to limited publicly available data for this specific isomer, this

guide is based on the known hazards of acyl chlorides and safety data for closely related

isoxazole carbonyl chloride derivatives.[2][3][4][5] Users must always consult the specific

Safety Data Sheet (SDS) provided by their supplier and perform a thorough risk assessment

before handling this compound.

Frequently Asked Questions (FAQs)
Q1: What is 3-Methylisoxazole-5-carbonyl chloride and what are its primary hazards?

A1: 3-Methylisoxazole-5-carbonyl chloride is a heterocyclic organic compound containing a

highly reactive acyl chloride functional group.[6] Its primary hazards are characteristic of this

chemical class. It is expected to be a corrosive substance that can cause severe skin burns

and serious eye damage.[5][7] The compound is sensitive to air and moisture, reacting with

water, which can lead to the release of irritating gases.[2][3] It may also cause an allergic skin

reaction.[8]

Q2: How should I properly store 3-Methylisoxazole-5-carbonyl chloride?

A2: Store the compound in a tightly sealed, original container in a cool, dry, and well-ventilated

area.[4] It should be stored under an inert atmosphere (e.g., nitrogen or argon) to prevent

degradation from air and moisture.[2] Keep it away from incompatible materials such as water,
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alcohols, strong bases, and oxidizing agents.[2][4] The storage area should be designated for

corrosive materials.[2]

Q3: What Personal Protective Equipment (PPE) is mandatory when working with this

chemical?

A3: Always handle 3-Methylisoxazole-5-carbonyl chloride inside a certified chemical fume

hood.[2] Mandatory PPE includes chemical safety goggles and a face shield, a flame-retardant

lab coat, and chemical-resistant gloves (e.g., butyl rubber or nitrile; inspect gloves before use).

[2][9] Contaminated work clothing should not be allowed out of the laboratory and must be

decontaminated before reuse.[3][8]

Q4: What should I do in the event of a small spill?

A4: For a minor spill, ensure you are wearing the appropriate PPE.[10] Do not use water.[3]

Cover the spill with a dry, inert absorbent material such as sand, vermiculite, or a commercial

sorbent for acid chlorides.[4][11] Starting from the outside and working inwards, carefully

sweep the material into a suitable, clearly labeled, and sealable container for hazardous waste

disposal.[4][12] Clean the spill area with a dry cloth, followed by a cloth lightly dampened with

an appropriate organic solvent if necessary. Ventilate the area well.[11]

Q5: What are the immediate first-aid measures for accidental exposure?

A5: Immediate action is critical.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[2][8] Seek immediate medical attention.

Skin Contact: Immediately remove all contaminated clothing and shoes.[3] Flush the affected

skin area with large amounts of water and soap for at least 15 minutes.[2] Seek immediate

medical attention.

Inhalation: Move the victim to fresh air immediately.[3] If breathing is difficult or has stopped,

provide artificial respiration.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[3] Rinse the mouth with water. Never give anything by

mouth to an unconscious person.[7] Seek immediate medical attention.
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Q6: My reaction yield is low or the product is impure. What are some common experimental

issues?

A6: Given its reactivity, several factors can affect your experiment:

Reagent Degradation: The most common issue is the hydrolysis of the carbonyl chloride

back to the less reactive carboxylic acid due to exposure to moisture from the air, solvents,

or glassware. Ensure all glassware is oven-dried and reactions are run under an inert

atmosphere with anhydrous solvents.

Purity of Starting Material: Use a freshly opened bottle or a properly stored sample. Over

time, even with proper storage, some degradation can occur.

Reaction Temperature: Acyl chlorides are highly reactive, and side reactions can occur at

elevated temperatures. Consider running your reaction at a lower temperature.

Data & Properties
Table 1: Physical and Chemical Properties of 3-Methylisoxazole-5-carbonyl chloride and

Related Isomers

Property
3-Methylisoxazole-
5-carbonyl chloride

5-Methylisoxazole-
3-carbonyl chloride

3-(2-
Chlorophenyl)-5-
methylisoxazole-4-
carbonyl chloride

CAS Number 49783-72-4[1] 39499-34-8[13] 25629-50-9

Molecular Formula C₅H₄ClNO₂ C₅H₄ClNO₂[13] C₁₁H₇Cl₂NO₂

Molecular Weight 145.54 g/mol [1] 145.54 g/mol [14] 256.09 g/mol [8]

Appearance
Solid, Low Melting

Solid[1]
Liquid[13] Cream Solid[8]

Purity 95%[1] ~98%[13] ≤100%[8]

Table 2: Personal Protective Equipment (PPE) Quick Guide
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Body Area Required Protection Notes

Eyes/Face
Chemical safety goggles AND

full-face shield.[2]

Standard safety glasses are

not sufficient.

Hands/Skin
Chemical-resistant gloves

(e.g., Butyl, Viton).[2]

Inspect gloves for tears or

holes before each use.[9]

Body Flame-retardant lab coat.
Remove immediately if

splashed.

Respiratory
Use only within a certified

chemical fume hood.[2]

A respirator may be required

for large spills or emergencies.

[9]

Experimental Protocols
Protocol 1: Standard Procedure for Handling and Dispensing

Preparation: Before starting, ensure all necessary PPE is worn correctly. Confirm the

chemical fume hood is functioning properly. All glassware must be oven- or flame-dried and

cooled under an inert atmosphere.

Inert Atmosphere: Place the sealed bottle of 3-Methylisoxazole-5-carbonyl chloride in a

desiccator or glove box to bring to room temperature if it was stored refrigerated.

Dispensing: Conduct all transfers inside the fume hood. Briefly remove the cap and quickly

weigh the required amount into your reaction vessel under a stream of inert gas (e.g.,

nitrogen or argon).

Sealing: Tightly reseal the bottle immediately after dispensing. Purge the headspace of the

bottle with inert gas before final sealing to protect the remaining reagent.

Cleanup: Decontaminate the spatula and any surfaces that may have come into contact with

the chemical using a dry cloth or paper towel, followed by a wipe with an appropriate solvent

(e.g., acetone), ensuring all waste is disposed of as hazardous.
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Post-Handling: Wash hands thoroughly with soap and water after the procedure is complete.

[4]

Protocol 2: Emergency Spill Response

Assess the Situation: Determine the size and nature of the spill. For any spill larger than

what can be safely handled by trained personnel (e.g., >1 L) or any spill outside of a fume

hood, evacuate the area immediately.[11][12]

Alert Personnel: Notify all personnel in the immediate vicinity.[12]

Don PPE: Put on all required PPE, including respiratory protection if necessary and

available.[10]

Contain the Spill: If the spill is liquid, create a dike around the spill using an inert, non-

combustible absorbent material (e.g., dry sand, vermiculite).[15] Do not use combustible

materials like paper towels to absorb the bulk of the spill.

Neutralize/Absorb: Slowly and carefully cover the spill with the absorbent material, working

from the outside in.[12]

Collect Waste: Using spark-proof tools, carefully scoop the absorbed material into a heavy-

duty, labeled plastic container for hazardous waste.[15]

Final Decontamination: Wipe the spill area with a cloth, which should also be placed in the

hazardous waste container. Wash the area with soap and water, if appropriate for the

surface.[12]

Report: Report the incident to your institution's Environmental Health & Safety (EHS) office.

[15]

Visual Guides
Caption: Decision workflow for handling a chemical spill.
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Caption: Key chemical incompatibilities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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